Immunology/Inflammation
  • Balixafortide
    Balixafortide
    • Cat. No.:
    • B605907
    • CAS No.:
    • 1051366-32-5
    • Molecular Formula:
    • C84H118N24O21S2
    • Molecular Weight:
    • 1864.1 g/mol
    Description
    Balixafortide is under investigation in clinical trial NCT03786094 (Pivotal Study in HER2 Negative, Locally Recurrent or Metastatic Breast Cancer).
    Balixafortide is an orally bioavailable inhibitor of CXC che...
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  • Burixafor HBr
    Burixafor HBr
    • Cat. No.:
    • B606427
    • CAS No.:
    • 1191450-19-7
    • Molecular Formula:
    • C27H60Br3N8O6P
    • Molecular Weight:
    • 863.51
    Description
    Burixafor, also known as TG-0054, is an orally bioavailable inhibitor of CXC chemokine receptor 4 (CXCR4) with receptor binding and hematopoietic stem cell-mobilization activities. Burixafor binds to the chemo...
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  • PF-06465469
    PF-06465469
    • Cat. No.:
    • B609992
    • CAS No.:
    • 1407966-77-1
    • Molecular Formula:
    • C30H33N7O2
    • Molecular Weight:
    • 523.6 g/mol
    Description
    PF-06465469 is a potent, covalent inhibitor of the nonreceptor tyrosine kinase Itk (IL-2 inducible T-cell kinase), which is expressed primarily in immune cells, and is strongly upregulated following activation o...
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  • IT1t
    IT1t
    • Cat. No.:
    • B1146086
    • CAS No.:
    • Molecular Formula:
    • C21H34N4S2
    • Molecular Weight:
    • 406.7 g/mol
    Description
    IT1t, also known as IT1t, is a useful research compound. Its molecular formula is C21H34N4S2 and its molecular weight is 406.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IT1t suitable f...
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  • GSK812397
    GSK812397
    • Cat. No.:
    • B1672401
    • CAS No.:
    • 878197-98-9
    • Molecular Formula:
    • C24H32N6O
    • Molecular Weight:
    • 420.6 g/mol
    Description
    GSK812397 is a potent entry inhibitor of X4-tropic strains of HIV-1, as demonstrated in multiple in vitro cellular assays. GSK812397 is a noncompetitive antagonist of the CXCR4 receptor, with GSK812397 producing...
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  • Peptide 78
    Peptide 78
    • Cat. No.:
    • B1679559
    • CAS No.:
    • 132116-62-2
    • Molecular Formula:
    • C62H107N23O21S
    • Molecular Weight:
    • 1542.7 g/mol
    Description
    amino acid sequence given in first source;  identical to peptide 74 except that serine replaces cysteine;  does not inhibit 72-kDa type IV collagenase
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  • Mavorixafor trihydrochloride
    Mavorixafor trihydrochloride
    • Cat. No.:
    • B2980562
    • CAS No.:
    • Molecular Formula:
    • C21H30Cl3N5
    • Molecular Weight:
    • 458.9 g/mol
    Description
    Mavorixafor trihydrochloride is a useful research compound. Its molecular formula is C21H30Cl3N5 and its molecular weight is 458.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mavorixafor...
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  • AMG 487 (S-enantiomer)
    AMG 487 (S-enantiomer)
    • Cat. No.:
    • B10782934
    • CAS No.:
    • Molecular Formula:
    • C32H28F3N5O4
    • Molecular Weight:
    • 603.6 g/mol
    Description
    AMG 487 (S-enantiomer) is a useful research compound. Its molecular formula is C32H28F3N5O4 and its molecular weight is 603.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AMG 487 (S-enant...
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  • AMD 3465 hexahydrobromide
    AMD 3465 hexahydrobromide
    • Cat. No.:
    • B10800333
    • CAS No.:
    • Molecular Formula:
    • C24H44Br6N6
    • Molecular Weight:
    • 896.1 g/mol
    Description
    AMD 3465 hexahydrobromide is a useful research compound. Its molecular formula is C24H44Br6N6 and its molecular weight is 896.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality AMD 3465 hexah...
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  • CXCR4 antagonist 2
    CXCR4 antagonist 2
    • Cat. No.:
    • B12425432
    • CAS No.:
    • Molecular Formula:
    • C25H36N6
    • Molecular Weight:
    • 420.6 g/mol
    Description
    CXCR4 antagonist 2 is a useful research compound. Its molecular formula is C25H36N6 and its molecular weight is 420.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CXCR4 antagonist 2 suita...
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